Cas no 1708126-11-7 (tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate)

Tert-Butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate is a synthetic intermediate commonly used in pharmaceutical and organic chemistry research. Its structure features a naphthalene moiety linked to a piperazine ring via a ketone-bearing propyl chain, with a Boc (tert-butoxycarbonyl) protecting group enhancing stability during synthetic processes. This compound is particularly valuable in the development of bioactive molecules, serving as a versatile building block for drug discovery, especially in the synthesis of kinase inhibitors or CNS-targeting agents. The Boc group allows selective deprotection under mild acidic conditions, facilitating further functionalization. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable choice for multistep synthetic routes.

tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate structure

1708126-11-7 structure

Product Name:tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate

CAS No:1708126-11-7

MF:C₂₂H₂₈N₂O₃

MW:368.469326019287

CID:4612203

Update Time:2025-05-24

tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate
- tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate
- InChI Key： IWSLTQFYEZSWIL-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCN(CCC(C2=CC=C3C(=C2)C=CC=C3)=O)CC1

tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T112495-50mg	tert-Butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate	1708126-11-7		50mg	$ 165.00	2022-06-03
TRC	T112495-100mg	tert-Butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate	1708126-11-7		100mg	$ 280.00	2022-06-03
A2B Chem LLC	AI82217-1mg	tert-butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate	1708126-11-7	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI82217-5mg	tert-butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate	1708126-11-7	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI82217-10mg	tert-butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate	1708126-11-7	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI82217-500mg	tert-butyl 4-[3-(naphthalen-2-yl)-3-oxopropyl]piperazine-1-carboxylate	1708126-11-7	>95%	500mg	$392.00	2024-04-20

tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Related Categories

Additional information on tert-Butyl 4-3-(naphthalen-2-yl)-3-oxopropylpiperazine-1-carboxylate

tert-Butyl 4-(3-(naphthalen-2-yl)-3-oxopropyl)piperazine-1-carboxylate

The compound tert-butyl 4-(3-(naphthalen-2-yl)-3-oxopropyl)piperazine-1-carboxylate, identified by the CAS number CAS No. 1708126-11-7, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperazine ring, a naphthalene moiety, and a tert-butyl group, making it a valuable subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the efficiency of its production but also opened avenues for exploring its structural analogs, thereby expanding its potential applications.

One of the most promising areas of research involving this compound is its role in drug discovery. The piperazine ring, a common structural motif in pharmaceuticals, contributes to the molecule's bioavailability and pharmacokinetic properties. Coupled with the naphthalene group, which often imparts aromatic stability and potential for π-interactions, this compound exhibits intriguing biological activities that warrant further exploration.

Moreover, the tert-butyl group enhances the molecule's lipophilicity, which is crucial for its permeability across biological membranes—a key factor in drug delivery systems. Recent studies have demonstrated that this compound shows moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in therapeutic development.

In addition to its pharmacological implications, this compound has garnered interest in materials science due to its structural versatility. Researchers are investigating its use as a building block for advanced materials such as self-healing polymers and stimuli-responsive systems. The naphthalene moiety's inherent photoreactivity could be harnessed to develop materials with light-responsive properties.

The synthesis of tert-butyl 4-(3-(naphthalen-2-yl)-3-oxopropyl)piperazine-1-carboxylate typically involves multi-step processes that demand meticulous control over reaction conditions to ensure high yields and purity. Recent innovations in asymmetric catalysis have further refined these processes, enabling the production of enantiomerically enriched forms of the compound—a critical aspect for stereochemistry-dependent applications.

From an environmental standpoint, researchers are also examining the biodegradability and eco-friendly synthesis routes for this compound to align with sustainable chemistry practices. This focus on green chemistry underscores the growing importance of environmentally benign manufacturing processes in modern chemical industries.

In conclusion, tert-butyl 4-(3-(naphthalen-2-yl)-3-oxopropyl)piperazine-1-carboxylate stands at the intersection of diverse scientific disciplines, offering rich opportunities for innovation across pharmaceuticals, materials science, and sustainable chemistry. As research progresses, this compound is poised to contribute significantly to both theoretical advancements and practical applications in these fields.